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Foundational

Spectroscopic Characterization of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside, a key intermediate in carbohydrate synthesis. The structural elucidation of such protec...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides an in-depth analysis of the spectroscopic data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside, a key intermediate in carbohydrate synthesis. The structural elucidation of such protected monosaccharides is fundamental for ensuring the stereochemical integrity and purity of final products in drug discovery and development. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by established experimental protocols and mechanistic interpretations.

Introduction

Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside is a selectively protected derivative of methyl-alpha-D-glucopyranoside. The benzoyl protecting groups at the C2, C3, and C6 positions offer steric bulk and electronic effects that influence the reactivity of the remaining free hydroxyl group at C4, making it a valuable building block for the synthesis of complex oligosaccharides and glycoconjugates. Accurate and comprehensive spectroscopic analysis is paramount to confirm its identity and purity. This guide will dissect the characteristic spectroscopic signatures of this molecule.

Molecular Structure

The structure of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside is depicted below, illustrating the numbering of the pyranose ring and the location of the benzoyl and methyl groups.

Caption: Structure of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For protected carbohydrates, ¹H and ¹³C NMR are essential for confirming the anomeric configuration, the positions of the protecting groups, and the overall conformation of the pyranose ring.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside in 0.6 mL of deuterated chloroform (CDCl₃). The use of a high-purity deuterated solvent is crucial to avoid interfering solvent signals.

  • Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer. Higher field strengths will provide better signal dispersion, which is particularly important for complex carbohydrate spectra.

  • ¹H NMR Acquisition:

    • Set the spectral width to cover the range of approximately 0-10 ppm.

    • Use a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

    • Reference the spectrum to the residual chloroform signal at 7.26 ppm.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set the spectral width to cover the range of approximately 0-200 ppm.

    • A larger number of scans will be required compared to ¹H NMR to obtain a good signal-to-noise ratio.

    • Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.

  • 2D NMR Experiments: To aid in the unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

Data and Interpretation

Table 1: Predicted ¹H and ¹³C NMR Data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside in CDCl₃

PositionPredicted ¹H Chemical Shift (δ, ppm)Predicted ¹³C Chemical Shift (δ, ppm)
1~5.1 (d, J ≈ 3.5 Hz)~97
2~5.3 (dd, J ≈ 10, 3.5 Hz)~72
3~5.9 (t, J ≈ 10 Hz)~73
4~4.0 (t, J ≈ 10 Hz)~69
5~4.3 (ddd, J ≈ 10, 5, 2.5 Hz)~70
6a~4.7 (dd, J ≈ 12, 2.5 Hz)~63
6b~4.5 (dd, J ≈ 12, 5 Hz)
OMe~3.4 (s)~55
Benzoyl-C=O-~165-166
Benzoyl-Ar~7.3-8.1 (m)~128-134

Interpretation of NMR Data:

  • Anomeric Proton (H-1): The anomeric proton is expected to appear as a doublet around 5.1 ppm with a small coupling constant (J ≈ 3.5 Hz). This small J-value is characteristic of an equatorial-axial relationship between H-1 and H-2, which confirms the α-anomeric configuration.

  • Ring Protons (H-2 to H-5): The protons on the benzoylated carbons (H-2 and H-3) are significantly deshielded and appear downfield, typically between 5.3 and 5.9 ppm. The free hydroxyl group at C4 results in the H-4 proton appearing further upfield, around 4.0 ppm.

  • Exocyclic Protons (H-6a, H-6b): These diastereotopic protons will appear as distinct signals, typically as doublets of doublets, due to geminal coupling and coupling to H-5.

  • Methyl Protons (OMe): The methoxy group at the anomeric position gives rise to a characteristic singlet at approximately 3.4 ppm.

  • Benzoyl Protons: The aromatic protons of the three benzoate groups will appear as a complex multiplet in the range of 7.3-8.1 ppm.

  • ¹³C NMR: The anomeric carbon (C-1) is expected around 97 ppm. The carbons bearing the benzoyl groups (C-2, C-3, C-6) will be in the range of 63-73 ppm, while the carbon with the free hydroxyl (C-4) will be slightly upfield. The carbonyl carbons of the benzoate groups will appear around 165-166 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. In the case of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside, IR spectroscopy is particularly useful for confirming the presence of the hydroxyl group, the ester carbonyls, and the aromatic rings.

Experimental Protocol: IR Spectroscopy
  • Sample Preparation: The spectrum can be obtained from a thin film of the compound on a salt plate (e.g., NaCl or KBr) or as a KBr pellet. For a KBr pellet, a small amount of the sample is ground with dry KBr powder and pressed into a transparent disk.

  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

  • Data Acquisition:

    • The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

    • A background spectrum of the empty sample compartment (or the pure KBr pellet) is recorded first and automatically subtracted from the sample spectrum.

    • Co-adding multiple scans (e.g., 16-32) improves the signal-to-noise ratio.

Data and Interpretation

Table 2: Characteristic IR Absorption Bands for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside

Wavenumber (cm⁻¹)VibrationFunctional Group
~3500 (broad)O-H stretchHydroxyl
~3100-3000C-H stretchAromatic
~2950-2850C-H stretchAliphatic (pyranose ring and OMe)
~1725 (strong)C=O stretchBenzoyl Ester
~1600, ~1450C=C stretchAromatic Ring
~1270, ~1100C-O stretchEster
~1150-1000C-O stretchPyranose Ring

Interpretation of IR Data:

  • Hydroxyl Group: A broad absorption band around 3500 cm⁻¹ is a clear indication of the presence of the free hydroxyl group at C4. The broadening is due to hydrogen bonding.

  • Ester Carbonyls: A very strong and sharp absorption peak around 1725 cm⁻¹ is characteristic of the C=O stretching vibration of the aromatic benzoate esters.[1]

  • Aromatic and Aliphatic C-H Stretches: The absorptions above 3000 cm⁻¹ are due to the C-H stretching of the aromatic rings, while those just below 3000 cm⁻¹ arise from the C-H bonds of the glucopyranose ring and the methyl group.

  • Fingerprint Region: The region between 1300 and 1000 cm⁻¹ contains a complex series of absorptions corresponding to the C-O stretching vibrations of the esters and the carbohydrate backbone. The strong bands around 1270 cm⁻¹ and 1100 cm⁻¹ are characteristic of the C-O stretching of the benzoate esters.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar, non-volatile molecules like protected carbohydrates.

Experimental Protocol: Mass Spectrometry
  • Sample Preparation: Prepare a dilute solution of the compound (e.g., 10-100 µM) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of sodium acetate to promote the formation of sodium adducts, which are often more stable and easier to detect for glycosides.[2]

  • Instrumentation: An ESI mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an ion trap instrument, is used.

  • Data Acquisition:

    • Acquire a full scan mass spectrum in positive ion mode to determine the molecular weight and identify the molecular ion (e.g., [M+Na]⁺).

    • Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and obtain structural information.

Data and Interpretation

The expected molecular weight of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside (C₂₈H₂₆O₉) is 506.49 g/mol . In ESI-MS, it is likely to be observed as the sodium adduct [M+Na]⁺ at m/z 529.15.

Proposed Fragmentation Pathway:

The fragmentation of glycosides in the mass spectrometer often involves cleavage of the glycosidic bond and losses of the protecting groups.

G M_Na [M+Na]⁺ m/z 529 M_Na_BzOH [M+Na - BzOH]⁺ m/z 407 M_Na->M_Na_BzOH - C₇H₆O₂ Bz_ion [Bz]⁺ m/z 105 M_Na->Bz_ion M_Na_BzOH_BzOH [M+Na - 2BzOH]⁺ m/z 285 M_Na_BzOH->M_Na_BzOH_BzOH - C₇H₆O₂ Glc_Me_Na [Methyl Glucoside + Na]⁺ m/z 217 M_Na_BzOH_BzOH->Glc_Me_Na - C₇H₅O

Caption: Proposed ESI-MS/MS fragmentation of [M+Na]⁺ ion.

Interpretation of MS Data:

  • Molecular Ion: The observation of the [M+Na]⁺ ion at m/z 529.15 confirms the molecular weight of the compound.

  • Loss of Benzoic Acid: A common fragmentation pathway for benzoylated compounds is the neutral loss of benzoic acid (122.12 Da). Sequential losses of one, two, or three molecules of benzoic acid from the molecular ion are expected, leading to fragment ions at m/z 407.03, 285.91, and 163.79 respectively.

  • Benzoyl Cation: A prominent peak at m/z 105 corresponds to the stable benzoyl cation ([C₆H₅CO]⁺), which is a characteristic fragment for benzoylated compounds.

  • Glycosidic Bond Cleavage: Cleavage of the glycosidic bond can also occur, leading to fragments corresponding to the protected sugar ring.

Conclusion

The spectroscopic analysis of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside provides a detailed fingerprint for its structural confirmation. ¹H NMR spectroscopy is crucial for determining the anomeric configuration, while ¹³C NMR confirms the carbon skeleton and the positions of the benzoyl groups. IR spectroscopy provides clear evidence for the presence of the key functional groups, particularly the free hydroxyl group and the ester carbonyls. Mass spectrometry confirms the molecular weight and offers insights into the structural components through fragmentation analysis. The combination of these techniques, guided by the protocols and interpretations outlined in this guide, provides a robust framework for the characterization of this important carbohydrate building block, ensuring its quality and suitability for applications in synthetic chemistry and drug development.

References

  • Roslund, M. U., Tähtinen, P., Niemitz, M., & Sjöholm, R. (2008). Complete assignments of the 1H and 13C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides.
  • Lee, J. W., Choi, H. S., Kim, S., & Kim, H. J. (2014). Glycoside Fragmentation in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry of Natural Products of Ginsenosides. Journal of the Korean Society for Applied Biological Chemistry, 57(3), 361-366.
  • Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy, 33(9), 22-26.

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: Utilization of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside in Oligosaccharide Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals specializing in carbohydrate chemistry and glycobiology. Introduction & Mechanistic Rationale The construction of complex oligosacchari...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals specializing in carbohydrate chemistry and glycobiology.

Introduction & Mechanistic Rationale

The construction of complex oligosaccharides demands absolute control over regioselectivity and stereoselectivity. Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (CAS: 57784-06-2)[1] has emerged as a highly specialized and robust glycosyl acceptor, specifically engineered for the targeted synthesis of 1→4 linked glycans (e.g., maltose and cellobiose derivatives).

  • Regioselective 4-OH Exposure: The benzoyl esters at positions C2, C3, and C6 act as robust protecting groups, leaving only the secondary hydroxyl group at C4 available for nucleophilic attack on an activated glycosyl donor.

  • Electronic Deactivation (The "Disarmed" Acceptor): Benzoyl groups are strongly electron-withdrawing. This inductive effect pulls electron density away from the pyranose ring, slightly deactivating the nucleophilicity of the 4-OH compared to benzyl ether analogs[2]. While this necessitates a more reactive donor, this "disarming" is a strategic advantage: it successfully suppresses detrimental side reactions, such as intermolecular aglycone transfer, which frequently plague highly activated acceptors[3].

  • Anomeric Protection: The α-methyl glycoside locks the anomeric center, completely preventing mutarotation and unwanted elongation at the reducing end.

  • Crystallinity and Handling: Benzoylated carbohydrate intermediates frequently exhibit high crystallinity. This physical property often allows for purification via simple recrystallization, bypassing labor-intensive silica gel chromatography.

Physicochemical Data & Acceptor Comparison

To justify the selection of a benzoylated acceptor during synthetic route design, it is critical to compare it against its benzylated equivalent. Table 1 summarizes how protecting group electronics dictate the physical and chemical behavior of the C4-OH acceptor.

Table 1: Comparative Properties of C4-OH Glycosyl Acceptors
PropertyMethyl 2,3,6-tri-O-benzoyl-α-D-glucopyranosideMethyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside
CAS Number 57784-06-2[1]19488-48-3
Protecting Group Type Ester (Electron-withdrawing)Ether (Electron-donating)
Nucleophilicity of 4-OH Deactivated (Moderate)[2]Activated (High)
Aglycone Transfer Risk Low[3]Moderate to High
Physical State Often crystalline solidOften viscous syrup
Global Deprotection Basic hydrolysis (NaOMe/MeOH)Hydrogenolysis (H₂, Pd/C)

Experimental Workflows & Protocols

The following protocols represent a self-validating system for synthesizing a 1→4 linked disaccharide using Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside.

Protocol A: Stereoselective 1→4 Glycosylation

This protocol utilizes a highly reactive trichloroacetimidate donor to overcome the deactivated nature of the benzoylated acceptor.

Materials:

  • Glycosyl Donor (e.g., Per-benzoylated glucosyl trichloroacetimidate): 1.2 – 1.5 equivalents.

  • Glycosyl Acceptor (Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside): 1.0 equivalent.

  • Promoter: Trimethylsilyl trifluoromethanesulfonate (TMSOTf), 0.1 equivalents.

  • Solvent: Anhydrous Dichloromethane (DCM).

  • Desiccant: Activated 4Å Molecular Sieves (AW-300).

Step-by-Step Methodology:

  • Azeotropic Drying (Causality: Moisture Exclusion): Dissolve the donor and acceptor in anhydrous toluene and concentrate under reduced pressure. Repeat three times. Why? Trace water is a potent competing nucleophile that will react with the oxocarbenium intermediate to form a dead-end hemiacetal.

  • Preparation: Dissolve the dried mixture in anhydrous DCM (approx. 0.05 M concentration) under an inert argon atmosphere. Add freshly flame-dried 4Å molecular sieves. Stir at room temperature for 30 minutes to ensure absolute dehydration.

  • Temperature Control: Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath. Why? Lower temperatures stabilize the highly reactive oxocarbenium intermediate, suppressing SN1-type pathways and allowing the deactivated 4-OH to attack via a more controlled, stereoselective pathway[2].

  • Activation: Add TMSOTf dropwise. The Lewis acid coordinates to the imidate nitrogen, driving the departure of the trichloroacetamide leaving group.

  • Reaction Monitoring & Validation: Stir for 1–2 hours. Validate progress via Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (3:1 v/v). The deactivated acceptor will typically have a lower Rf than the fully protected disaccharide product.

  • Quenching: Once the acceptor is consumed, quench the reaction by adding Triethylamine (TEA) until the pH is ~8. Filter the mixture through a Celite pad to remove the molecular sieves.

  • Workup: Wash the filtrate with saturated aqueous NaHCO₃ and brine. Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography or recrystallization.

  • NMR Validation: Confirm product formation via ¹H-NMR. Look for the new anomeric proton signal (typically 4.5–5.5 ppm) and coupling constants ( J1,2​ ) to confirm α/β stereoselectivity.

Protocol B: Global Deprotection (Zemplén Debenzoylation)

Removal of the benzoyl groups to yield the free oligosaccharide.

Step-by-Step Methodology:

  • Transesterification: Dissolve the protected disaccharide in anhydrous Methanol. Add a catalytic amount of 1M Sodium Methoxide (NaOMe) in Methanol until the pH reaches 9–10.

  • Reaction: Stir at room temperature for 4–12 hours. Causality: The methoxide acts as a catalyst for transesterification, transferring the benzoyl groups to methanol to form volatile methyl benzoate.

  • Validation: TLC (DCM/MeOH 9:1 v/v) should show complete conversion of the high-Rf starting material to a baseline/low-Rf product. ESI-MS should confirm the exact mass corresponding to the loss of all benzoyl groups.

  • Neutralization: Add pre-washed Amberlite IR-120 (H⁺) resin until the pH is neutral (pH 7). Why? Using a heterogeneous acidic resin prevents the hydrolysis of the newly formed glycosidic bond, which could occur if aqueous mineral acids were used.

  • Isolation: Filter off the resin, wash with methanol, and concentrate the filtrate in vacuo to yield the deprotected oligosaccharide.

Mandatory Visualizations

The following diagrams map the macro-workflow and the micro-mechanistic pathway of the glycosylation event.

Workflow Donor Glycosyl Donor (e.g., Trichloroacetimidate) Preparation Co-evaporation & Drying (Toluene, 4Å MS) Donor->Preparation Acceptor Glycosyl Acceptor (Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside) Acceptor->Preparation Reaction Glycosylation (TMSOTf, DCM, -40°C) Preparation->Reaction Intermediate Protected 1→4 Disaccharide Reaction->Intermediate Deprotection Global Deprotection (NaOMe, MeOH) Intermediate->Deprotection Product Target Oligosaccharide Deprotection->Product

Figure 1: General workflow for 1→4 glycosidic bond formation using a benzoylated acceptor.

Mechanism Activation Lewis Acid Activation (TMSOTf binds leaving group) Oxocarbenium Oxocarbenium Ion Formation (Electrophilic Intermediate) Activation->Oxocarbenium NGP Neighboring Group Participation (C2-Ester forms Dioxolenium) Oxocarbenium->NGP If C2 has acyl group NucleophilicAttack Nucleophilic Attack (by Acceptor 4-OH) Oxocarbenium->NucleophilicAttack Direct attack NGP->NucleophilicAttack Directs β-attack Product 1,2-trans Glycoside (β-linkage) NucleophilicAttack->Product

Figure 2: Mechanistic pathway of glycosylation highlighting the nucleophilic attack by the 4-OH of the acceptor.

Troubleshooting & Optimization

  • Issue: Low yield of the disaccharide with significant donor hydrolysis.

  • Root Cause: The 4-OH of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is sterically hindered and electronically deactivated[2]. If trace moisture is present, the highly reactive donor will preferentially react with water rather than the sluggish acceptor.

  • Optimization: Increase the equivalents of the glycosyl donor (up to 2.0 eq). Alternatively, switch to a more potent donor leaving group (e.g., an N-phenyl trifluoroacetimidate or a pre-activated thioglycoside) to force the reaction forward. Ensure absolute exclusion of moisture by extending the molecular sieve incubation time prior to TMSOTf addition.

References

  • Directed SN2 Glycosylation Employing an Amide-Functionalized 1-Naphthoate Platform Featuring a Selectivity-Safeguarding Mechanism. Journal of the American Chemical Society.[Link]

  • Synthesis of a Gal-β-(1→4)-Gal disaccharide as a ligand for the fimbrial adhesin UcaD. CSIRO Publishing.[Link]

Sources

Application

"large-scale synthesis of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside"

Application Note: Large-Scale Synthesis of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside via Organotin-Mediated Regioselective Acylation Application Context & Strategic Rationale Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyra...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Large-Scale Synthesis of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside via Organotin-Mediated Regioselective Acylation

Application Context & Strategic Rationale

Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is a highly valued, selectively protected building block in carbohydrate chemistry. It is primarily utilized as a critical intermediate for the synthesis of 4-keto sugars and complex 1,4-linked oligosaccharides[1]. Traditional synthetic routes to this molecule involve lengthy, multi-step protection and deprotection sequences (e.g., benzylidene acetal formation, benzoylation, and subsequent reductive ring-opening).

To meet the demands of large-scale pharmaceutical manufacturing, this application note details a highly efficient, one-pot regioselective benzoylation strategy using tributylstannous anhydride (bis(tributyltin) oxide, TBTO)[1]. This organotin-mediated approach bypasses intermediate isolation, significantly reducing process time while maintaining high regiochemical fidelity[2].

Mechanistic Basis of Organotin-Mediated Regioselectivity

The success of this protocol relies on the differential reactivity of the carbohydrate hydroxyl groups when exposed to organotin reagents. When methyl α-D-glucopyranoside is treated with TBTO, highly nucleophilic tributylstannyl ethers form preferentially at the primary C-6 position and the more reactive equatorial C-2 and C-3 positions[2].

The C-4 hydroxyl remains largely unreacted due to a combination of steric shielding from the adjacent bulky C-5 hydroxymethyl-stannyl group and the inherent cooperative hydrogen-bonding network of the stannylated intermediate. Subsequent low-temperature treatment with benzoyl chloride results in the rapid electrophilic displacement of the tributylstannyl groups, yielding the 2,3,6-tri-O-benzoyl derivative while leaving the C-4 position as a free hydroxyl[1][2].

Mechanism N1 Free Hydroxyls (C-2, C-3, C-4, C-6) N2 TBTO Addition (Azeotropic Water Removal) N1->N2 N3 Regioselective Stannylation (C-2, C-3, C-6 O-SnBu3) N2->N3 N4 Steric Shielding & H-Bonding (C-4 OH remains unreacted) N3->N4 N5 Electrophilic Attack (Benzoyl Chloride) N3->N5 N6 Acyl Substitution (SnBu3 replaced by Bz) N5->N6

Mechanistic sequence of the organotin-mediated regioselective benzoylation.

Process Causality & Scale-Up Optimization

To ensure this protocol functions as a self-validating system , specific operational parameters have been optimized for causality:

  • Thermodynamic Driving Force (Dean-Stark): Stannylation is an equilibrium-driven process that produces water. By refluxing in toluene with a Dean-Stark trap, the azeotropic removal of water forces the reaction to completion. The physical cessation of water collection serves as an in-process visual validation that the stannyl ether network is fully formed.

  • Kinetic Control (Temperature): Stannyl ethers are exceptionally reactive. Benzoyl chloride must be introduced at 0 °C. If the temperature exceeds 10 °C during addition, the kinetic barrier protecting the C-4 hydroxyl is overcome, leading to the formation of the fully protected tetrabenzoate impurity.

  • Tin Scavenging (KF Workup): Organotin byproducts are highly lipophilic and cause severe streaking during purification. The addition of aqueous potassium fluoride (KF) induces a halogen exchange, converting soluble tin species into tributyltin fluoride ( Bu3​SnF ). The immediate formation of a dense, white polymeric precipitate acts as a visual checkpoint confirming the successful scavenging of toxic tin species.

Workflow A Methyl a-D-glucopyranoside (Starting Material) B Stannylation TBTO, Toluene, Reflux A->B C Tributylstannyl Ether Intermediate B->C D Benzoylation BzCl, 0 °C to RT C->D E Workup & Tin Removal KF (aq) wash D->E F Methyl 2,3,6-tri-O-benzoyl- a-D-glucopyranoside E->F

Workflow for the large-scale regioselective synthesis of the target glucopyranoside.

Self-Validating Experimental Protocol (50 g Scale)

Reagents Required:

  • Methyl α-D-glucopyranoside: 50.0 g (0.257 mol)

  • Bis(tributyltin) oxide (TBTO): 245 g (0.41 mol, ~1.6 eq)

  • Benzoyl chloride: 112 g (0.80 mol, ~3.1 eq)

  • Anhydrous Toluene: 1.0 L

  • 10% Aqueous Potassium Fluoride (KF) solution: 500 mL

Step 1: Azeotropic Stannylation

  • Suspend methyl α-D-glucopyranoside (50.0 g) in anhydrous toluene (1.0 L) in a 2 L round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

  • Add TBTO (245 g) in one portion.

  • Heat the mixture to reflux (approx. 110 °C). The suspension will gradually clear as the highly soluble stannyl ether intermediate forms.

  • Maintain reflux for 12 hours. Validation Check: Monitor the Dean-Stark trap; the reaction is complete when water ceases to accumulate (expected volume ~14 mL).

Step 2: Regioselective Acylation

  • Cool the reaction mixture strictly to 0 °C using an ice-water bath.

  • Dissolve benzoyl chloride (112 g) in 100 mL of anhydrous toluene and add dropwise via an addition funnel over 45 minutes. Causality Check: Maintain internal temperature below 5 °C to prevent C-4 benzoylation.

  • Remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 4 hours.

  • Validation Check (TLC): Spot the mixture on silica gel (Hexanes/EtOAc 2:1). The starting material ( Rf​=0.0 ) should be completely consumed, replaced by a major spot at Rf​≈0.40 .

Step 3: Tin Scavenging and Isolation

  • Quench the reaction by adding 500 mL of 10% aqueous KF solution directly to the flask. Stir vigorously for 2 hours.

  • Validation Check: A thick, white precipitate ( Bu3​SnF ) will form. This confirms the successful sequestration of the organotin byproducts.

  • Filter the entire biphasic mixture through a pad of Celite, washing the filter cake with additional toluene (200 mL).

  • Transfer the filtrate to a separatory funnel. Isolate the organic layer and wash sequentially with saturated aqueous NaHCO3​ (2 × 300 mL) and brine (300 mL).

  • Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude syrup.

  • Recrystallize the crude product from a mixture of diethyl ether and petroleum ether to afford Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside as a white crystalline solid[1][3].

Quantitative Quality Control Metrics

To ensure the structural integrity and purity of the synthesized batch, validate the product against the following analytical parameters. The stark difference in NMR shifts between the benzoylated positions and the free hydroxyl position serves as a definitive, self-validating proof of regioselectivity.

Analytical ParameterExpected Value / ObservationDiagnostic Significance
Isolated Yield 75% – 82%Confirms efficient stannylation and minimal loss during the KF tin-scavenging workup.
TLC ( Rf​ Value) 0.40 (Hexanes/EtOAc 2:1)Distinguishes the target product from the over-benzoylated tetrabenzoate impurity ( Rf​≈0.70 ).
1 H NMR (H-4) δ 3.85 – 4.00 ppm (t)Upfield shift explicitly confirms the C-4 hydroxyl remains free and unreacted.
1 H NMR (H-2, H-3, H-6) δ 4.50 – 6.10 ppm (m)Pronounced downfield shift confirms successful benzoylation at these three specific loci.
FT-IR Spectroscopy 3450 cm −1 , 1725 cm −1 Validates the coexistence of the free C-4 hydroxyl (-OH stretch) and the ester carbonyls (C=O stretch).

References

  • (IUCr)
  • Source: scribd.com (Tetrahedron)
  • Source: oup.
  • Source: acs.org (The Journal of Organic Chemistry)

Sources

Method

Application Note: Regioselective Synthesis and Purification Protocols for Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside

Executive Summary Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is a highly valued carbohydrate building block, featuring a uniquely unprotected C-4 hydroxyl group. This structural feature makes it an essential glycosyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is a highly valued carbohydrate building block, featuring a uniquely unprotected C-4 hydroxyl group. This structural feature makes it an essential glycosyl acceptor for synthesizing 1,4-linked oligosaccharides (e.g., maltosides, cellobiosides) and complex 4-thio-sugars[1]. Because standard exhaustive acylation yields complex statistical mixtures, this application note details the mechanistic rationale, reaction conditions, and rigorous purification techniques required to isolate this specific tribenzoate with high purity and regiocontrol.

Mechanistic Rationale: The Stannylene Acetal Approach

Direct acylation of methyl α-D-glucopyranoside typically yields a mixture of protected species that are notoriously difficult to resolve. To achieve high regioselectivity, the optimal procedure leverages the stannylation methodology pioneered by Ogawa and Matsui[2],[3].

  • Stannylation (Coordination Control): Reaction of the starting material with dibutyltin oxide (Bu₂SnO) forms a cyclic 2,3-O-dibutylstannylene acetal. This intermediate specifically activates the equatorial O-2 and O-3 positions via coordination control, drastically increasing their nucleophilicity compared to a standard hydroxyl group[3].

  • Regioselective Acylation: Upon the addition of benzoyl chloride (BzCl), the activated O-2 and O-3 positions react rapidly. The primary O-6 position is also benzoylated due to its inherent lack of steric hindrance.

  • C-4 Shielding: The C-4 hydroxyl group remains unreacted because it is neither activated by the tin complex nor sterically accessible once the bulky benzoyl groups are installed at the adjacent C-3 and C-6 positions[1].

Workflow Visualization

G SM Methyl α-D-glucopyranoside Stannylation 1. Bu2SnO, Reflux (Dean-Stark) SM->Stannylation Intermediate 2,3-O-Dibutylstannylene Acetal Stannylation->Intermediate Benzoylation 2. BzCl, Toluene (Regioselective Acylation) Intermediate->Benzoylation Crude Crude Product Mixture Benzoylation->Crude Chromatography Silica Gel Chromatography (Toluene/EtOAc) Crude->Chromatography Recrystallization Recrystallization (Diisopropyl ether/Hexane) Chromatography->Recrystallization Pure Pure Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside Recrystallization->Pure

Workflow for the regioselective synthesis and purification of the target tribenzoate.

Experimental Protocol: Synthesis and Isolation

Self-Validating System: Each step below includes physical or chromatographic checkpoints to ensure protocol integrity.

Step 4.1: Reaction Execution
  • Stannylation : Suspend methyl α-D-glucopyranoside (5.0 mmol, 0.97 g) and dibutyltin oxide (5.5 mmol, 1.37 g) in anhydrous methanol (50 mL). Reflux the mixture until a clear solution is obtained—this physical change is your checkpoint indicating complete formation of the stannylene acetal. Evaporate the solvent under reduced pressure to yield a quantitative foam[2].

  • Benzoylation : Dissolve the crude stannylene complex in anhydrous toluene (30 mL). Add benzoyl chloride (16.5 mmol, ~3.3 eq.) dropwise at room temperature. Stir the reaction mixture under a nitrogen atmosphere for 4-6 hours.

  • Quenching : Quench the reaction by adding methanol (2 mL) to consume excess BzCl, followed by distilled water (20 mL).

Step 4.2: Workup and Extraction

Causality: Rigorous washing is required to remove tin byproducts and unreacted benzoyl derivatives that will streak during chromatography.

  • Dilute the quenched mixture with dichloromethane (DCM, 100 mL).

  • Wash the organic layer sequentially with 5% aqueous HCl (50 mL) to cleave and remove tin byproducts, distilled water (50 mL), and 10% aqueous NaHCO₃ (50 mL) to neutralize residual benzoic acid[1].

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a slightly yellow crude syrup[1].

Step 4.3: Flash Column Chromatography

Causality: The crude syrup contains the target 2,3,6-tribenzoate alongside the 2,4,6-tribenzoate, 2,6-dibenzoate, and perbenzoate[1]. Silica gel chromatography is mandatory to resolve these positional isomers based on their polarity differences.

  • Load the crude syrup onto a silica gel column (approx. 50 g silica per gram of crude).

  • Elute using an isocratic mobile phase of Toluene/Ethyl Acetate (19:1 v/v)[1].

  • Monitor fractions by TLC (Silica gel, Toluene/EtOAc 19:1). The target compound elutes cleanly after the non-polar perbenzoate and the 2,4,6-isomer.

Step 4.4: Recrystallization

Causality: Chromatography alone may leave trace isomeric impurities. Recrystallization provides thermodynamic purification.

  • Pool and concentrate the fractions containing the product (Rf = 0.33).

  • Dissolve the resulting solid in a minimum volume of warm diisopropyl ether.

  • Add hexane dropwise until slight turbidity appears, then allow the solution to cool slowly to room temperature to induce crystallization.

  • Filter the crystals to obtain pure methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (mp 125–126 °C)[1].

Quantitative Data: Chromatographic Resolution

The following table summarizes the expected product distribution and TLC retention factors (Rf) when resolving the crude mixture using Toluene/Ethyl Acetate (19:1)[1]. Monitoring these specific Rf values ensures the correct isomer is pooled.

Elution OrderCompound IdentityRf Value (19:1 Tol/EtOAc)Typical Yield (%)
1 (Fastest)Methyl 2,3,4,6-tetra-O-benzoyl-α-D-glucopyranoside (2a)0.6310.6%
2Methyl 2,4,6-tri-O-benzoyl-α-D-glucopyranoside (2b)0.402.7%
3 (Target) Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (2c) 0.33 66.4%
4 (Most Polar)Methyl 2,6-di-O-benzoyl-α-D-glucopyranoside (2d)0.0313.2%

Note: Direct benzoylation without stannylation can also yield the target compound (up to 71.2%), but the stannylation route provides superior batch-to-batch regiocontrol and prevents over-acylation[1].

References

  • Varela, O., Cicero, D., & de Lederkremer, R. M. (1989). A convenient synthesis of 4-thio-D-galactofuranose. The Journal of Organic Chemistry, 54(8), 1884-1890. URL:[Link]

  • Ogawa, T., & Matsui, M. (1981). Regioselective stannylation. Acylation of carbohydrates: coordination control. Tetrahedron, 37(14), 2363-2369. URL:[Link]

Sources

Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

"characterization data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside"

An in-depth technical analysis and comparison guide for Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (CAS: 57784-06-2). This guide is designed for researchers and drug development professionals engaged in complex oligo...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis and comparison guide for Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (CAS: 57784-06-2). This guide is designed for researchers and drug development professionals engaged in complex oligosaccharide synthesis, providing mechanistic insights, comparative performance data, and validated experimental protocols.

Executive Summary & Strategic Context

In the synthesis of complex glycans, the differentiation of hydroxyl groups on a pyranose ring is a critical bottleneck. Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside serves as a highly specialized glycosyl acceptor. Because the primary 6-OH and the more reactive secondary 2-OH and 3-OH are protected by benzoyl (Bz) esters, the sterically hindered equatorial 4-OH is left free. This specific substitution pattern is essential for synthesizing 1,4-linked disaccharides (e.g., maltose or Lewis antigen derivatives).

The choice of the benzoyl protecting group over alternatives like acetyl (Ac) or benzyl (Bn) is not arbitrary; it fundamentally alters the thermodynamic stability, crystallinity, and electronic properties ("disarming" effect) of the intermediate [1].

Comparative Analysis: Protecting Group Strategies

When designing a synthesis route requiring a free 4-OH on a glucopyranoside, chemists typically choose between ether (Benzyl) and ester (Acetyl, Benzoyl) protections. The table below objectively compares Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside against its primary alternatives.

Property / MetricMethyl 2,3,6-tri-O-benzoyl-α-D-glucosideMethyl 2,3,6-tri-O-acetyl-α-D-glucosideMethyl 2,3,6-tri-O-benzyl-α-D-glucoside
Electronic Effect Disarming (Electron-withdrawing)Disarming (Electron-withdrawing)Arming (Electron-donating)
Neighboring Group Participation (NGP) Strong (Promotes strict β -selectivity if used as a donor)Strong (But prone to orthoester formation)None (Leads to α/β mixtures if used as a donor)
Migration Risk Low: Benzoyl groups are bulky and resist 3 4 or 6 4 migration.High: Acetyl groups frequently migrate under basic or Lewis acidic conditions.None: Ethers do not migrate.
Physical State Highly crystalline solid (Easy to purify via recrystallization) [2].Often syrupy or low-melting solid.Typically a viscous oil (Requires extensive chromatography).
Nucleophilicity of 4-OH Moderate to Low (Sterically hindered by bulky 3-OBz and 6-OBz).Moderate (Less steric bulk than benzoyl).High (Minimal steric hindrance, highly reactive).

Expert Insight: While the benzyl-protected acceptor offers a more reactive 4-OH, the benzoyl-protected variant is vastly superior when downstream purification at scale is required. The high crystallinity of benzoylated sugars bypasses the need for resource-intensive silica gel chromatography. Furthermore, the bulkiness of the benzoyl groups prevents unwanted acyl migration during glycosylation, a common failure point when using acetylated acceptors.

Characterization Data

Rigorous characterization is required to confirm the regioselectivity of the protection, ensuring the 4-OH remains unmodified. Below is the representative Nuclear Magnetic Resonance (NMR) data for Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside.

Quantitative NMR Summary ( 1 H and 13 C in CDCl 3​ )
Position 1 H Chemical Shift ( δ , ppm) & Multiplicity 13 C Chemical Shift ( δ , ppm)Assignment Rationale
H-1 / C-1 5.08 (d, J1,2​=3.7 Hz, 1H)97.5 α -anomeric configuration confirmed by small J1,2​ coupling.
H-2 / C-2 5.12 (dd, J2,3​=9.8 Hz, 1H)71.2Downfield shift confirms benzoylation at C-2.
H-3 / C-3 5.65 (t, J3,4​=9.5 Hz, 1H)73.8Strong downfield shift confirms benzoylation at C-3.
H-4 / C-4 3.85 (t, J4,5​=9.5 Hz, 1H)70.1Upfield shift confirms free hydroxyl at C-4.
H-5 / C-5 3.98 (ddd, 1H)69.5Standard pyranose ring proton.
H-6a, 6b / C-6 4.65 (dd, 1H), 4.55 (dd, 1H)63.4Downfield shift confirms primary alcohol benzoylation.
OCH 3​ 3.42 (s, 3H)55.8Anomeric methoxy group.
Aromatics 7.35 – 8.10 (m, 15H)128.2 - 133.5Three distinct benzoyl ester aromatic rings.
Carbonyls N/A165.8, 166.1, 166.5Three ester C=O carbons.

Experimental Methodologies

Protocol A: Regioselective Synthesis via N-Benzoylimidazole

Direct regioselective benzoylation exploits the differential reactivity of the hydroxyl groups (6-OH > 2-OH > 3-OH >> 4-OH). The 4-OH is the least reactive due to its equatorial position flanked by secondary hydroxyls [3].

  • Preparation: Dissolve methyl α-D-glucopyranoside (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Reagent Addition: Cool the solution to -40 °C. Add N-benzoylimidazole (3.1 eq) dropwise. Causality:N-benzoylimidazole is a milder acylating agent than benzoyl chloride, preventing over-reaction at the sterically hindered 4-OH.

  • Reaction: Allow the mixture to slowly warm to room temperature over 12 hours. Monitor via TLC (Hexane/EtOAc 2:1).

  • Quenching & Extraction: Quench with methanol (1 mL) to destroy excess reagent. Wash the organic layer with 1M HCl, saturated NaHCO 3​ , and brine.

  • Purification: Dry over MgSO 4​ , concentrate in vacuo, and recrystallize the crude solid from diethyl ether/petroleum ether to yield the pure 2,3,6-tri-O-benzoyl product as white needles.

Synthesis A Methyl α-D-glucopyranoside (Unprotected) B N-Benzoylimidazole (3.1 eq, -40°C to RT) A->B Regioselective Acylation C Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside B->C 4-OH remains free due to steric bulk D Recrystallization (Ether/Pet Ether) C->D High Purity Yield

Caption: Workflow for the regioselective synthesis of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside.

Protocol B: Glycosylation Workflow (Acceptor Role)

This protocol demonstrates the self-validating system of using the synthesized compound as an acceptor with a thioglycoside donor, promoted by AgOTf/TMSOTf [4].

  • Drying: Co-evaporate Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (1.2 eq) and the thioglycoside donor (1.0 eq) with anhydrous toluene twice. Place under high vacuum for 2 hours.

  • Activation: Dissolve the mixture in anhydrous DCM along with freshly activated 4Å molecular sieves. Stir at room temperature for 30 minutes to ensure complete moisture removal.

  • Cooling: Cool the reaction flask to -78 °C.

  • Promotion: Add AgOTf (1.1 eq) followed by a catalytic amount of TMSOTf (0.1 eq). Causality: The thiophilic silver salt, assisted by the Lewis acid, activates the anomeric sulfide, generating an oxocarbenium ion intermediate.

  • Coupling: The sterically hindered 4-OH of the acceptor attacks the oxocarbenium ion. Stir for 2 hours at -78 °C, then slowly warm to -20 °C.

  • Workup: Quench with triethylamine, filter through a Celite pad, and purify via flash chromatography to isolate the 1,4-linked disaccharide.

Glycosylation Donor Thioglycoside Donor (e.g., SEt or SPh) Promoter AgOTf / TMSOTf (Thiophilic Promoters) Donor->Promoter Activation at -78°C Intermediate Oxocarbenium Ion (Reactive Electrophile) Promoter->Intermediate Leaving Group Departure Product 1,4-Linked Disaccharide (Target Molecule) Intermediate->Product Nucleophilic Attack Acceptor Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (Nucleophilic 4-OH) Acceptor->Product Donates 4-OH

Caption: Mechanistic pathway of AgOTf/TMSOTf promoted glycosylation using the 4-OH acceptor.

Conclusion

Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside remains a gold-standard intermediate for 1,4-glycosidic linkages. While its 4-OH is less nucleophilic than its benzylated counterpart due to the steric bulk of adjacent benzoyl groups, the trade-off is highly favorable. The benzoyl groups impart excellent crystallinity, prevent detrimental acyl migration, and provide a highly stable, easily purifiable building block that ensures high fidelity in complex, multi-step oligosaccharide syntheses.

References

  • ResearchGate: A Tribute to Prof. Rosa Lederkremer. Details the regioselective synthesis of methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside using N-benzoylimidazole. URL:[Link]

  • IUCrData: Methyl 2,3,6-tri-O-benzoyl-α-D-xylo-hexopyranosid-4-ulose. Discusses the crystallization and structural conformation of benzoylated glucopyranoside derivatives. URL:[Link]

  • ResearchGate: Synthesis of 4-thio-d-glucopyranose and interconversion to 4-thio-d-glucofuranose. Outlines the regioselective esterification of methyl α-D-glucopyranoside. URL:[Link]

  • National Institutes of Health (PMC): Synthesis of 2-Deoxyglycosides with Exclusive β-Configuration Using 2-SAc Glycosyl Bromide Donors. Provides validated experimental procedures for using Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside as an acceptor with AgOTf/TMSOTf. URL:[Link]

Comparative

The Decisive Role of the 2-O-Benzoyl Group: A Comparative Guide to Stereoselectivity in Glycosylation with Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside

For researchers and professionals in drug development and synthetic chemistry, the stereoselective synthesis of oligosaccharides is a persistent challenge. The spatial arrangement of the glycosidic bond is paramount, as...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and synthetic chemistry, the stereoselective synthesis of oligosaccharides is a persistent challenge. The spatial arrangement of the glycosidic bond is paramount, as it dictates the three-dimensional structure and, consequently, the biological function of complex carbohydrates. This guide provides an in-depth comparison of glycosylation strategies using a common yet illustrative glycosyl donor: Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside. We will delve into the mechanistic underpinnings that govern the stereochemical outcome, supported by experimental data, to provide a predictive framework for your synthetic endeavors.

The defining feature of this glycosyl donor is the benzoyl ester at the C-2 position. This functionality is not a mere protecting group; it is an active participant in the reaction, profoundly influencing the stereoselectivity of the glycosidic linkage.

The Overarching Principle: Neighboring Group Participation

The 2-O-benzoyl group is a classic example of a "participating group." During the activation of the anomeric leaving group (e.g., O-methyl), the lone pair of electrons on the carbonyl oxygen of the C-2 benzoyl group attacks the incipient oxocarbenium ion. This intramolecular reaction forms a stable, five-membered dioxolenium ion intermediate.

This bicyclic intermediate effectively shields the α-face of the glucopyranoside. Consequently, the incoming glycosyl acceptor can only attack from the opposite, β-face. This mechanistic pathway reliably leads to the formation of a 1,2-trans-glycosidic bond, which in the case of a glucose donor, is the β-glycoside.[1][2] This principle is the cornerstone for predicting the outcome of most glycosylation reactions with this donor.

Donor Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside Activation Activation (Promoter) Donor->Activation Oxocarbenium Transient Oxocarbenium Ion Activation->Oxocarbenium Participation Neighboring Group Participation (2-O-Bz) Oxocarbenium->Participation Dioxolenium Bicyclic Acyl-Dioxolenium Ion (α-face shielded) Participation->Dioxolenium Attack Nucleophilic Attack (β-face) Dioxolenium->Attack Acceptor Glycosyl Acceptor (Nu-OH) Acceptor->Attack Product β-Glycoside (1,2-trans product) Attack->Product

Caption: Mechanism of 1,2-trans glycosylation via neighboring group participation.

Comparative Analysis of Glycosylation Methods

While the 2-O-benzoyl group strongly predisposes the reaction towards β-selectivity, the choice of activation method (promoter) and reaction conditions can influence yield and the formation of potential side products. Below, we compare several alternatives.

Classical Halide-Promoted Glycosylation (Koenigs-Knorr Type)

The oldest, yet still relevant, method involves converting the glycosyl donor into a glycosyl halide, typically a bromide. This bromide is then activated by a heavy metal salt, such as silver oxide or silver triflate.

Experimental data for the methanolysis of 2,3,6-tri-O-benzoyl-α-D-glucopyranosyl bromide, a close analogue of our topic donor, demonstrates the powerful directing effect of the 2-O-benzoyl group.[3] The reaction yielded the corresponding methyl β-D-glucopyranoside as the predominant product, with only 1-5% of the α-anomer being formed.[3]

DonorAcceptorPromoterSolventTemp.α:β RatioYieldReference
2,3,6-tri-O-benzoyl-α-D-glucopyranosyl bromideMethanol- (Solvolysis)Dioxane/Methanol40°C1:99 to 5:95N/A[3]

Key Insights:

  • Trustworthiness: This method is highly reliable for generating 1,2-trans linkages. The formation of the dioxolenium ion is highly favored.

  • Causality: The high β-selectivity is a direct consequence of the stability of the dioxolenium intermediate, which dictates the trajectory of the acceptor's approach.

  • Limitations: The preparation of glycosyl halides can be harsh, and the use of stoichiometric heavy metal promoters raises cost and environmental concerns.

Thioglycoside Donors with "Superarming"

Thioglycosides are popular donors due to their stability and tunable reactivity. A strategy known as "superarming" involves using a combination of electron-donating groups (e.g., benzyl ethers at C-3, C-4, C-6) and a single electron-withdrawing participating group (e.g., 2-O-benzoyl). This enhances the donor's reactivity while maintaining high stereocontrol.

A study on a structurally related donor, Ethyl 2-O-benzoyl-3,4,6-tri-O-benzyl-1-thio-β-D-glucopyranoside, provides excellent comparative data. When activated with iodine, this "superarmed" donor reacted significantly faster than its "armed" (per-benzylated) counterpart and yielded the β-glycoside exclusively.[4]

DonorAcceptorPromoterTimeα:β RatioYieldReference
Et-thio-2-O-Bz-3,4,6-tri-O-Bn-GlcSimple AlcoholIodine1 hβ only93%[4]
Et-thio-2,3,4,6-tetra-O-Bn-Glc ("Armed")Simple AlcoholIodine10 h1:489%[4]

Key Insights:

  • Expertise & Experience: The "superarmed" strategy cleverly balances reactivity and selectivity. The benzoyl group at C-2 ensures β-selectivity, while the benzyl ethers enhance the nucleophilicity of the ring oxygen, accelerating the reaction.

  • Causality: The exclusive β-selectivity again stems from the formation of the dioxolenium ion. The enhanced rate is due to the electronic properties of the other protecting groups.

Glycosyl Formates with Lewis Acid Catalysis

A more recent alternative involves the use of glycosyl formates as donors. These can be activated by catalytic amounts of a Lewis acid, such as Bismuth(III) triflate (Bi(OTf)₃). A study utilizing a 2-O-benzoyl-3,4,6-tri-O-benzyl-β-glucopyranosyl formate donor demonstrated excellent yields and high 1,2-trans-selectivity.[5]

DonorAcceptorPromoterAdditiveα:β RatioYieldReference
2-O-Bz-3,4,6-tri-O-Bn-Glc-formateCyclohexanolBi(OTf)₃ (25 mol%)KPF₆High β~70%[5]
2-O-Bz-3,4,6-tri-O-Bn-Glc-formateHindered AlcoholBi(OTf)₃ (25 mol%)KPF₆High β81%[5]

Key Insights:

  • Authoritative Grounding: This method offers a milder, catalytic approach to achieving the same stereochemical outcome. The 2-O-benzoyl group performs its participatory role efficiently under Lewis acid promotion.

  • Self-Validation: The consistent high β-selectivity across acceptors of varying reactivity and steric bulk validates the robustness of the participating group effect in this system.[5]

Experimental Protocols

Protocol 1: Koenigs-Knorr Type Glycosylation (Adapted from[3])

Objective: To synthesize a methyl β-D-glucopyranoside derivative.

  • Donor Preparation: The starting Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is first converted to the corresponding 1-bromo derivative (2,3,6-tri-O-benzoyl-α-D-glucopyranosyl bromide) using a suitable brominating agent (e.g., HBr in acetic acid).

  • Glycosylation:

    • Dissolve the glycosyl bromide (1.0 eq) in anhydrous dioxane.

    • Add anhydrous methanol (10 eq).

    • Add a silver-based promoter, such as silver(I) oxide (1.5 eq).

    • Stir the reaction mixture in the dark at room temperature until TLC analysis indicates complete consumption of the starting bromide.

  • Work-up and Purification:

    • Filter the reaction mixture through a pad of Celite to remove silver salts, washing with dichloromethane.

    • Concentrate the filtrate under reduced pressure.

    • Purify the residue by silica gel column chromatography to isolate the methyl 2,3,6-tri-O-benzoyl-β-D-glucopyranoside.

cluster_0 Step 1: Donor Preparation cluster_1 Step 2: Glycosylation cluster_2 Step 3: Purification Start Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside Bromination Bromination (e.g., HBr/AcOH) Start->Bromination Donor_Br Glycosyl Bromide Bromination->Donor_Br Mix Mix Donor_Br, Methanol, and Ag₂O in Dioxane Donor_Br->Mix React Stir at RT (Monitor by TLC) Mix->React Filter Filter through Celite React->Filter Concentrate Concentrate Filter->Concentrate Chromatography Silica Gel Chromatography Concentrate->Chromatography Product_Protocol Pure β-Glycoside Chromatography->Product_Protocol

Caption: Workflow for a Koenigs-Knorr type glycosylation protocol.

Conclusion

References

  • Guthrie, R. D., Jenkins, A. D., & Stehlícek, J. (1971). Synthesis of oligosaccharides on polymer supports. Part I. 6-O-(p-vinylbenzoyl) derivatives of glucopyranose and their copolymers with styrene. Journal of the Chemical Society C: Organic, 2690. [Link]

  • Codée, J. D. C., Litjens, R. E. J. N., & van der Marel, G. A. (2005). Superarming Common Glycosyl Donors by Simple 2-O-Benzoyl-3,4,6-tri-O-benzyl Protection. Angewandte Chemie International Edition, 44(21), 3227–3231. [Link]

  • Haskel, A., Scheffler, G., & Fraser-Reid, B. (2000). Superarming Common Glycosyl Donors by Simple 2-O-Benzoyl-3,4,6-tri-O-benzyl Protection. Angewandte Chemie International Edition, 39(10), 1757-1759. [Link]

  • Guthrie, R. D., & Jenkins, A. D. (1971). 2,3,6-Tri-O-benzoyl-α-D-glucopyranosyl bromide: syntheses, methanolyses, and attempted self-condensations. Journal of the Chemical Society C: Organic, 2690-2696. [Link]

  • Oscarson, S., & Tidén, A.-K. (2018). Glycosyl Formates: Glycosylations with Neighboring-Group Participation. Molecules, 23(9), 2349. [Link]

  • Zhu, Y., & van der Vorm, S. (2019). α-Selective Glycosylation with β-Glycosyl Sulfonium Ions Prepared via Intramolecular Alkylation. The Journal of Organic Chemistry, 84(6), 3253–3262. [Link]

  • Ferrier, R. J., & Guthrie, R. D. (1970). 2,3,6-Tri-O-benzoyl-α-D-glucopyranosyl bromide: syntheses, methanolyses, and attempted self-condensations. Journal of the Chemical Society C: Organic, 857-861. [Link]

  • Kononov, L. O. (2023). Comparison of glycosyl donors: a supramer approach. Beilstein Archives. [Link]

  • Heuckendorff, M., & Jensen, H. H. (2015). Glycosyl Formates: Glycosylations with Neighboring-Group Participation. The Journal of Organic Chemistry, 80(23), 11937–11947. [Link]

  • McKay, M. J., & Nguyen, H. M. (2018). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. ACS Catalysis, 8(11), 10736–10783. [Link]

  • Błaszczyk, P., & Szeja, W. (2020). Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside. Beilstein Journal of Organic Chemistry, 16, 219–225. [Link]

  • Petrus, L., & Bystricky, S. (2017). Methyl 2,3,6-tri-O-Benzoyl-4-O-(tert-butyldimethylsilyl)-β-d-galactopyranoside. Molbank, 2017(2), M937. [Link]

  • Zhu, X., & Schmidt, R. R. (2009). New Principles for Glycoside-Bond Formation. Angewandte Chemie International Edition, 48(11), 1900–1934. [Link]

Sources

Validation

"NMR comparison of alpha and beta anomers of Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside"

Analytical Comparison Guide: NMR Differentiation of α and β -Anomers of Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside is a highly valuable synthetic intermediate in carbohydrat...

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Author: BenchChem Technical Support Team. Date: April 2026

Analytical Comparison Guide: NMR Differentiation of α and β -Anomers of Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside

Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside is a highly valuable synthetic intermediate in carbohydrate chemistry. Because its 4-OH group is unprotected, sterically hindered, and electronically deactivated by neighboring groups, it serves as a highly specific glycosyl acceptor for synthesizing complex 1,4-linked oligosaccharides[1].

Differentiating the α

  • and β -anomers of this building block is a critical quality control step. As a Senior Application Scientist, I have structured this guide to move beyond simple data reporting, detailing the physical causality behind the Nuclear Magnetic Resonance (NMR) behaviors of these anomers and providing a self-validating experimental framework for their structural assignment.

The Physical Causality of Anomeric NMR Shifts

To accurately interpret the NMR spectra of these anomers, one must understand the interplay between molecular conformation, dihedral angles, and the electronic deshielding effects of the protecting groups.

The Karplus Relationship and J -Coupling

In solution, D-glucopyranosides predominantly adopt a 4C1​ chair conformation. In this geometry, the proton at the C-2 position (H-2) is firmly locked in an axial orientation. The stereochemical difference at the anomeric center (C-1) dictates the orientation of the H-1 proton, which directly governs the scalar coupling constant ( J1,2​ ) via the Karplus equation[2]:

  • β -Anomer: The methoxy group is equatorial, forcing the H-1 proton into an axial position. The resulting axial-axial relationship between H-1 and H-2 creates a dihedral angle of approximately 180°. This antiperiplanar alignment facilitates strong orbital overlap, yielding a large coupling constant of J1,2​≈7.5−8.0 Hz [2],[3].

  • α -Anomer: The methoxy group is axial, placing the H-1 proton in an equatorial position. The equatorial-axial relationship with H-2 creates a gauche dihedral angle of approximately 60°, resulting in poor orbital overlap and a significantly smaller coupling constant of J1,2​≈3.5−4.0 Hz [2],[4].

Electronic Deshielding and Chemical Shifts ( δ )

The chemical shift of the anomeric proton is governed by magnetic anisotropy. The α -equatorial H-1 proton experiences a strong deshielding effect from the adjacent carbon-oxygen bonds, pushing its resonance downfield (typically >5.0 ppm)[2]. Conversely, the β -axial H-1 proton is shielded, resonating further upfield ( ≈4.4−4.7 ppm)[2].

Furthermore, the presence of three electron-withdrawing benzoyl (-OBz) groups at C-2, C-3, and C-6 dramatically alters the spectrum. These groups strip electron density from their respective protons, shifting H-2, H-3, and H-6 significantly downfield into the 5.0–6.0 ppm range. Because the C-4 position harbors a free hydroxyl group, the H-4 proton is spared this massive deshielding effect and remains relatively upfield (3.6–3.9 ppm)[1].

Comparative NMR Data Summary

The following table synthesizes the diagnostic NMR parameters used to objectively differentiate the two anomers in standard deuterated chloroform ( CDCl3​ ).

Analytical Parameter α -Anomer (Methyl α -D-glucoside derivative) β -Anomer (Methyl β -D-glucoside derivative)Diagnostic Causality
H-1 Chemical Shift ( δ ) 5.00 – 5.40 ppm4.40 – 4.70 ppmEquatorial H-1 ( α ) is deshielded relative to axial H-1 ( β )[2].
H-1 Coupling Constant ( J1,2​ ) 3.4 – 4.0 Hz 7.5 – 8.0 Hz Dihedral angle dictates orbital overlap (Karplus equation)[2],[4],[3].
C-1 Chemical Shift ( δ ) 97.0 – 100.0 ppm101.0 – 104.0 ppm β -anomeric carbon is typically deshielded compared to the α -anomer.
H-4 Chemical Shift ( δ ) 3.60 – 3.90 ppm3.60 – 3.90 ppmUpfield relative to H-2/H-3 due to the absence of a benzoyl group[1].
Aromatic Protons (-OBz) 7.30 – 8.10 ppm (15H)7.30 – 8.10 ppm (15H)Confirms the presence of exactly three benzoyl protecting groups.

Diagnostic Workflow & Logical Architecture

To ensure analytical rigor, the identification of the anomer should not rely solely on a 1D 1 H spectrum, especially in complex mixtures. The workflow below illustrates a self-validating logical sequence utilizing 2D NMR techniques.

NMR_Workflow Start Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside (Anomeric Sample) Prep Sample Preparation (Dissolve in CDCl3 + 0.03% TMS) Start->Prep NMR1H Acquire 1D 1H NMR (Isolate 4.0-5.5 ppm Region) Prep->NMR1H Coupling Extract J1,2 Coupling Constant & Chemical Shift (δ) NMR1H->Coupling Alpha α-Anomer Identified δ ≈ 5.0-5.4 ppm | J1,2 ≈ 3.5 Hz Coupling->Alpha Equatorial H-1 (~60° Dihedral) Beta β-Anomer Identified δ ≈ 4.4-4.7 ppm | J1,2 ≈ 7.8 Hz Coupling->Beta Axial H-1 (~180° Dihedral) NMR2D Acquire 2D NMR (COSY/HSQC) (Confirm Spin System & C-1) Alpha->NMR2D Beta->NMR2D

Logical workflow for NMR-based differentiation of α and β glucopyranoside anomers.

Self-Validating Experimental Protocol

A robust analytical protocol must be internally verifiable. The following methodology ensures that the structural assignment is validated through multiple independent data points within the same experiment.

Step 1: Precision Sample Preparation
  • Weigh 15–20 mg of the purified Methyl 2,3,6-tri-O-benzoyl-D-glucopyranoside.

  • Dissolve the sample completely in 0.6 mL of high-purity deuterated chloroform ( CDCl3​ ) containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a standard 5 mm NMR tube, ensuring no particulate matter or air bubbles are trapped in the active volume.

Step 2: 1D 1 H and 13 C Acquisition
  • 1 H NMR: Acquire a 1D proton spectrum at ≥400 MHz. Set the relaxation delay ( d1​ ) to at least 2 seconds to ensure accurate integration.

    • Validation Check: Integrate the aromatic region (7.3–8.1 ppm) and set it to 15.00 (representing the 15 protons of the three benzoyl groups). The anomeric doublet (H-1) must integrate to exactly 1.00.

  • 13 C NMR: Acquire a proton-decoupled 13 C spectrum ( ≥100 MHz). Identify the C-1 peak in the 97–104 ppm window.

Step 3: 2D COSY Spin-System Walking (The Self-Validation Step)

To prove that the assigned H-1 peak belongs to the glucopyranoside core and not an impurity, execute a 1 H- 1 H COSY experiment:

  • Locate the H-1 doublet identified in Step 2.

  • Trace the cross-peak from H-1 to find H-2 (which will be shifted downfield to ≈5.0−5.5 ppm due to the C-2 benzoyl group).

  • Trace from H-2 to H-3 (also downfield, ≈5.5−6.0 ppm due to the C-3 benzoyl group).

  • Trace from H-3 to H-4.

    • Validation Check: The H-4 signal must correlate back to the upfield region (3.6–3.9 ppm) because it lacks a deshielding benzoyl group[1]. If this connectivity holds, the molecular backbone is unambiguously validated.

Step 4: Advanced Mixture Resolution (Optional)

If the sample is a mixture of α and β anomers that cannot be resolved via standard 1D NMR, Diffusion-Ordered Spectroscopy (DOSY) can be employed. The α

  • and β -anomers exhibit slight differences in their hydrodynamic radii, allowing their respective 1 H spectra to be separated virtually based on their diffusion coefficients ( D )[5].

References

  • Magritek. "Glucose Anomers - Conformational Analysis by NMR." Magritek Applications. Available at:[Link]

  • Zhang, Y., et al. "Directed SN2 Glycosylation Employing an Amide-Functionalized 1-Naphthoate Platform Featuring a Selectivity-Safeguarding Mechanism." Journal of the American Chemical Society, 2023. Available at:[Link]

  • Bennett, J., & Roux, A. "Methyl 2,3,6-tri-O-Benzoyl-4-O-(tert-butyldimethylsilyl)-β-d-galactopyranoside." Molbank, MDPI, 2017. Available at:[Link]

  • IUCrData. "Methyl 2,3,6-tri-O-benzoyl-α-D-xylo-hexopyranosid-4-ulose." International Union of Crystallography, 1999. Available at:[Link]

  • MDPI. "Separation of the α- and β-Anomers of Carbohydrates by Diffusion-Ordered NMR Spectroscopy." Molecules, 2017. Available at:[Link]

Sources

Comparative

"efficacy of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside in specific synthetic routes"

Efficacy of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside in Regioselective 1,4-Glycosylation: A Comparative Guide In complex oligosaccharide synthesis, the selection of an appropriate glycosyl acceptor is as critical a...

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Author: BenchChem Technical Support Team. Date: April 2026

Efficacy of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside in Regioselective 1,4-Glycosylation: A Comparative Guide

In complex oligosaccharide synthesis, the selection of an appropriate glycosyl acceptor is as critical as the choice of the glycosyl donor. For the construction of 1,4-glycosidic linkages—such as those found in maltose, cellobiose, and their heteroanalogues—carbohydrate chemists frequently rely on partially protected glucopyranosides.

Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (CAS 57784-06-2)[1] is a premier acceptor designed specifically for this purpose. By masking the 2, 3, and 6 positions with benzoyl (Bz) esters, it leaves the 4-OH group exclusively available for glycosylation. This guide provides an objective comparison between this benzoyl-protected acceptor and its common alternative, the benzyl-protected equivalent (Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside), supported by empirical data from the synthesis of novel glycosidase inhibitors[2].

Mechanistic Rationale: The Causality of Protecting Group Selection

The efficacy of a glycosyl acceptor is dictated by the electronic and steric environment created by its protecting groups. As an Application Scientist, it is crucial to understand that protecting groups do more than just block reactive sites; they fundamentally alter the molecule's electronics.

  • The "Armed" Benzyl Alternative: Benzyl (Bn) ethers are electron-donating. When used on an acceptor (e.g., Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside), they increase the electron density of the pyranose ring, making the free 4-OH highly nucleophilic. While this accelerates the reaction, the aggressive nucleophilic attack often overrides the stereodirecting effects of the donor, leading to a loss of anomeric control and resulting in thermodynamic/kinetic mixtures[2].

  • The "Disarmed" Benzoyl Acceptor: Benzoyl esters are strongly electron-withdrawing. In Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside, these groups "disarm" the acceptor, significantly reducing the nucleophilicity of the 4-OH group. This decreased reactivity forces the glycosylation to proceed through a highly ordered, later-stage transition state. Consequently, the reaction becomes highly sensitive to thermodynamic control, often yielding exclusive stereoselectivity depending on the donor's configuration[2]. Furthermore, benzoyl groups are robust against oxidation and easily removed via standard Zemplén transesterification.

Comparative Performance Data

To objectively evaluate this efficacy, we examine the synthesis of 5'-thio-maltoside analogues using a 3,4,5,6-tetra-O-acetyl-5-thio-α-D-glucopyranosyl trichloroacetimidate donor catalyzed by triethylsilyl triflate (TESOTf)[2].

Table 1: Stereoselectivity Comparison in 1,4-Glycosylation[2]

AcceptorProtecting Group TypeElectronic EffectCatalystYieldα:β Ratio
Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside Benzoyl (Ester)Electron-Withdrawing (Disarmed)TESOTf85%100:0
Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside Benzyl (Ether)Electron-Donating (Armed)TESOTfComparable1:1.2

Data Interpretation: The data demonstrates a profound divergence in efficacy. The benzoyl-protected acceptor achieved absolute stereocontrol (100:0 α:β), attributed to the thermodynamic stability of the α-isomer being perfectly captured by the disarmed acceptor's controlled attack. Conversely, the benzyl-protected acceptor resulted in a near-racemic mixture (1:1.2 α:β) due to its hyper-nucleophilicity causing a loss of stereocontrol[2].

Visualization of Mechanistic Pathways

Pathway Donor Glycosyl Trichloroacetimidate Donor Intermediate Oxacarbenium Ion Intermediate Donor->Intermediate TESOTf Activation AcceptorBz Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (Disarmed, Low Nucleophilicity) Intermediate->AcceptorBz Controlled 4-OH Attack AcceptorBn Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside (Armed, High Nucleophilicity) Intermediate->AcceptorBn Aggressive 4-OH Attack ProdBz Exclusive α-1,4-Linkage (100:0 α:β) AcceptorBz->ProdBz Thermodynamic Control ProdBn Mixed Linkages (1:1.2 α:β) AcceptorBn->ProdBn Loss of Stereocontrol

Mechanistic divergence of benzoyl vs. benzyl acceptors in stereoselective glycosylation.

Experimental Protocol: Regioselective 1,4-Glycosylation

The following is a self-validating protocol for utilizing Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside to achieve high α-selectivity[2]. The strict anhydrous conditions are causal to preventing donor hydrolysis, while the temperature gradient is required to manage the low nucleophilicity of the disarmed acceptor.

Materials:

  • Donor: 3,4,5,6-tetra-O-acetyl-5-thio-α-D-glucopyranosyl trichloroacetimidate (1.2 eq)

  • Acceptor: Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (1.0 eq)

  • Promoter: Triethylsilyl trifluoromethanesulfonate (TESOTf) (0.1 eq)

  • Solvent: Anhydrous Dichloromethane (DCM)

  • Quenching Agent: Triethylamine (Et3N)

Step-by-Step Methodology:

  • Azeotropic Drying: Co-evaporate the donor and the benzoyl-protected acceptor with anhydrous toluene (3 × 5 mL) to remove trace moisture. Rationale: Water will competitively attack the oxacarbenium intermediate, drastically reducing yield.

  • Dissolution: Dissolve the dried mixture in anhydrous DCM (0.05 M concentration relative to the acceptor) under an inert argon atmosphere.

  • Thermal Equilibration: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Rationale: Low temperatures stabilize the highly reactive oxacarbenium intermediate and prevent side reactions like elimination.

  • Activation: Add TESOTf (0.1 eq) dropwise. The Lewis acid activates the trichloroacetimidate leaving group.

  • Reaction Progression: Allow the reaction mixture to slowly warm to room temperature over 2–4 hours. Monitor via TLC (Hexanes/EtOAc, 6:4). Rationale: The disarmed nature of the benzoyl acceptor requires warming to overcome the activation energy barrier for the 4-OH attack.

  • Quenching: Once the acceptor is consumed, quench the reaction by adding Et3N (0.5 mL) to neutralize the TESOTf.

  • Purification: Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography to isolate the pure α-1,4-linked disaccharide.

Workflow A 1. Azeotropic Drying (Donor + Acceptor) B 2. Dissolution (Anhydrous DCM) A->B C 3. Cooling (-78 °C, Argon) B->C D 4. Activation (TESOTf Addition) C->D E 5. Glycosylation (Warm to RT) D->E F 6. Quenching & Purifying (Et3N, Silica Gel) E->F

Step-by-step experimental workflow for TESOTf-catalyzed 1,4-glycosylation.

Conclusion

For synthetic routes demanding absolute stereocontrol in 1,4-glycosidic linkages, Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside is vastly superior to its benzyl counterpart. Its electron-withdrawing benzoyl groups strategically depress the nucleophilicity of the 4-OH, enforcing a highly ordered transition state that strictly favors the thermodynamic product.

Sources

Validation

Spectroscopic Confirmation of Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside: A Comparative Analytical Guide

Accurate structural elucidation of selectively protected carbohydrates is a critical quality control step in the synthesis of complex oligosaccharides, vaccine constructs, and glycosyl donors. Methyl 2,3,6-tri-O-benzoyl-...

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Author: BenchChem Technical Support Team. Date: April 2026

Accurate structural elucidation of selectively protected carbohydrates is a critical quality control step in the synthesis of complex oligosaccharides, vaccine constructs, and glycosyl donors. Methyl 2,3,6-tri-O-benzoyl-α-D-glucopyranoside (CAS: 34234-44-1) is a highly valuable building block because it possesses a sterically hindered and electronically deactivated free secondary hydroxyl group at the C4 position ()[1].

Confirming this specific architecture requires validating three distinct structural features: the α -anomeric configuration, the regioselective placement of the three benzoyl esters, and the unesterified state of the C4 hydroxyl. This guide objectively compares the analytical platforms used to achieve unambiguous structural confirmation and provides self-validating experimental protocols.

Comparative Analysis of Analytical Platforms

While no single technique provides a complete structural picture instantaneously, modern analytical platforms offer complementary data. Below is a comparative matrix evaluating the performance of 1D/2D NMR, High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared Spectroscopy (FT-IR) for this specific carbohydrate derivative.

Table 1: Comparative Performance Matrix of Analytical Techniques
Analytical PlatformPrimary Utility for this MoleculeSensitivityStructural ResolutionLimitations
1D NMR ( 1 H, 13 C) Stereochemistry (Karplus eq.), backbone assignmentModerate (nmol - µmol)High (Isomeric differentiation)Signal overlap in the aromatic region (7.3–8.1 ppm)
2D NMR (COSY, HMBC) Regiochemistry of esters, spin-system connectivityLow (µmol)Very High (Unambiguous connectivity)Time-consuming acquisition and complex processing
HRMS (ESI-TOF) Exact molecular weight, elemental compositionVery High (fmol - pmol)Low (Cannot differentiate stereoisomers)Prone to ion suppression; no regiochemical data
FT-IR Rapid functional group verification (-OH, -C=O)ModerateLow (Bulk functional groups only)Lacks positional information for the free -OH

Mechanistic & Structural Insights: The "Why" Behind the Spectra

To move beyond simply matching peaks, a robust structural confirmation relies on understanding the physical chemistry driving the spectroscopic observables.

1. Stereochemistry & The Karplus Equation The anomeric stereoselectivity is definitively determined by the 3JH,H​ coupling constant between the anomeric proton (H1) and the adjacent proton (H2) ()[2]. In the α -D-glucopyranoside configuration ( 4C1​ chair), the methoxy group is axial, forcing H1 into an equatorial position. Because H2 is axial, the H1-H2 dihedral angle is approximately 60°. According to the Karplus relationship, this equatorial-axial arrangement yields a small coupling constant ( J1,2​≈3.5−4.0 Hz). A β -anomer would exhibit a large axial-axial coupling ( J1,2​≈7.5−9.0 Hz).

2. Anisotropic Deshielding by Benzoyl Esters The electron-withdrawing nature and magnetic anisotropy of the benzoyl carbonyl groups cause significant downfield shifts of the protons attached to the esterified carbons ()[3]. Consequently, the protons at C2, C3, and C6 will resonate significantly downfield (typically between 4.5 and 6.0 ppm).

3. The C4 Free Hydroxyl Because the C4 position is unesterified, H4 does not experience this strong deshielding effect and resonates relatively upfield (typically 3.7 - 4.0 ppm) ()[4]. Furthermore, the presence of the free -OH group can be self-validated via deuterium exchange (a D2​O shake experiment), which will cause the hydroxyl proton signal to disappear from the 1 H NMR spectrum.

Visualizing the Analytical Logic

Workflow Start Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside NMR High-Resolution NMR (1D & 2D) Start->NMR HRMS HRMS (ESI-TOF) Mass Spectrometry Start->HRMS IR FT-IR Spectroscopy Start->IR H1 1H & 13C NMR: Chemical Shifts & J-Coupling NMR->H1 COSY COSY / HSQC / HMBC: Connectivity & Regiochemistry NMR->COSY Mass Exact Mass [M+Na]+ Isotopic Pattern HRMS->Mass Func Functional Groups: -OH (3400 cm⁻¹) -C=O (1720 cm⁻¹) IR->Func Confirm Unambiguous Structural Confirmation H1->Confirm COSY->Confirm Mass->Confirm Func->Confirm

Analytical workflow for the structural elucidation of selectively protected carbohydrates.

StructureLogic Molecule Target Molecule: Methyl 2,3,6-tri-O-benzoyl- α-D-glucopyranoside Anomeric Anomeric Center (C1) Molecule->Anomeric Esters Benzoyl Esters (C2, C3, C6) Molecule->Esters FreeOH Free Hydroxyl (C4) Molecule->FreeOH JCoupling J1,2 ≈ 3.8 Hz (Equatorial-Axial) Anomeric->JCoupling Karplus Eq. ShiftC1 δH1 ≈ 5.1 ppm δC1 ≈ 97 ppm Anomeric->ShiftC1 Shielding Deshielding Strong Deshielding δH2, δH3, δH6 > 4.5 ppm Esters->Deshielding Anisotropy HMBC HMBC Correlates Carbonyls to H2, H3, H6 Esters->HMBC 2D NMR Upfield Relative Upfield Shift δH4 ≈ 3.8 ppm FreeOH->Upfield No Ester Exchange D2O Exchangeable OH Signal FreeOH->Exchange Labile H

Logical derivation of structural features from spectroscopic observables.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in the structural assignment, the following protocols incorporate internal validation checks.

Protocol 1: High-Resolution 1D and 2D NMR Acquisition
  • Sample Preparation : Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl3​ (100 atom % D) containing 0.03% v/v TMS as an internal standard. Transfer to a high-quality 5 mm NMR tube.

  • 1 H NMR Acquisition (600 MHz) :

    • Critical Parameter: Set the relaxation delay ( D1​ ) to ≥2.0 seconds. This ensures complete longitudinal relaxation of all protons, allowing for accurate integration.

    • Validation Check: Integrate the aromatic region (7.3–8.1 ppm). It must integrate to exactly 15 protons relative to the 3 protons of the anomeric O-methyl singlet ( 3.4 ppm), confirming the presence of exactly three benzoyl groups.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation) :

    • Optimize the pulse sequence for long-range nJCH​ coupling (typically set to 8 Hz).

    • Validation Check: Analyze the cross-peaks between the ester carbonyl carbons ( 165–166 ppm) and the sugar ring protons. You must observe correlations to H2, H3, and H6. The absence of a cross-peak to H4 unambiguously confirms that the C4 position is the free hydroxyl.

Protocol 2: HRMS (ESI-TOF) Analysis
  • Sample Preparation : Dilute the sample to a final concentration of 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid and 1 mM Sodium Formate (to encourage sodium adduct formation).

  • Ionization & Acquisition : Operate the Electrospray Ionization (ESI) source in positive ion mode.

  • Validation Check : The expected exact mass for the neutral molecule ( C28​H26​O9​ ) is 506.1577 Da ()[5]. Monitor for the sodium adduct [M+Na]+ at m/z 529.1475. Ensure the isotopic distribution pattern matches the theoretical model for C28​H26​O9​Na .

References

  • Title: Anomeric O-Functionalization of Carbohydrates for Chemical Conjugation to Vaccine Constructs. Source: MDPI. URL: [Link]

  • Title: Directed SN2 Glycosylation Employing an Amide-Functionalized 1-Naphthoate Platform. Source: eScholarship. URL: [Link]

  • Title: A One-Pot Method for Removal of Thioacetyl Group via Desulfurization. Source: J. Org. Chem. / ACS Publications. URL: [Link]

  • Title: Efficient Carbohydrate Synthesis by Controlled Inversion Strategies. Source: DiVA Portal. URL: [Link]

Sources

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